2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide
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Overview
Description
- The indole nucleus, known for its aromatic properties, appears in various bioactive molecules and synthetic drugs .
- Physically, it is a crystalline, colorless compound with a specific odor.
2-[3-(2-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1H-indol-4-yl)acetamide: is a heterocyclic compound that combines an indole moiety with a pyridazinone ring.
Preparation Methods
Synthetic Routes: The synthesis of this compound involves several steps. One common approach is the condensation of an appropriate indole derivative with a pyridazinone precursor.
Reaction Conditions: Specific reaction conditions may vary, but typically involve suitable solvents, catalysts, and temperature control.
Industrial Production: While industrial-scale production methods are not widely documented, laboratory-scale synthesis provides a foundation for further exploration.
Chemical Reactions Analysis
Reactivity: The compound can undergo various reactions, including electrophilic substitution due to the excess π-electrons delocalization in the indole ring.
Common Reagents: Reagents such as Lewis acids, bases, and nucleophiles play a role in its transformations.
Major Products: These reactions yield derivatives with modified functional groups, affecting biological activity.
Scientific Research Applications
Biology: Investigations explore its interactions with biological targets, such as enzymes or receptors.
Medicine: It may exhibit antiviral, anti-inflammatory, or anticancer properties.
Industry: Its use in materials science or catalysis could be explored.
Mechanism of Action
- The compound likely interacts with specific molecular targets or pathways, influencing cellular processes.
- Further research is needed to elucidate its precise mechanism.
Comparison with Similar Compounds
Uniqueness: Highlight its distinctive features compared to related compounds.
Similar Compounds: Other indole derivatives, such as 2-[3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(pyridin-3-ylmethyl)acetamide , share structural elements.
Properties
Molecular Formula |
C20H15FN4O2 |
---|---|
Molecular Weight |
362.4 g/mol |
IUPAC Name |
2-[3-(2-fluorophenyl)-6-oxopyridazin-1-yl]-N-(1H-indol-4-yl)acetamide |
InChI |
InChI=1S/C20H15FN4O2/c21-15-5-2-1-4-13(15)18-8-9-20(27)25(24-18)12-19(26)23-17-7-3-6-16-14(17)10-11-22-16/h1-11,22H,12H2,(H,23,26) |
InChI Key |
HJXVSAWTZSBRDE-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN(C(=O)C=C2)CC(=O)NC3=CC=CC4=C3C=CN4)F |
Origin of Product |
United States |
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